Cas no 7475-94-7 (naphthalene, 2,3-dimethyl-, compd. with 2,4,6-trinitrophenol (1:1))

• Product Name: naphthalene, 2,3-dimethyl-, compd. with 2,4,6-trinitrophenol (1:1)
• CAS No: 7475-94-7
• MF: C₁₈H₁₅N₃O₇
• MW: 385.327604532242
• CID: 862312
• PubChem ID: 343913
• Update Time: 2025-04-19

naphthalene, 2,3-dimethyl-, compd. with 2,4,6-trinitrophenol (1:1) Chemical and Physical Properties

Names and Identifiers

• naphthalene, 2,3-dimethyl-, compd. with 2,4,6-trinitrophenol (1:1)
• 2,3-dimethylnaphthalene,2,4,6-trinitrophenol
• NSC400527
• DTXSID70322125
• NSC-400527
• 7475-94-7

• Inchi： 1S/C12H12.C6H3N3O7/c1-9-7-11-5-3-4-6-12(11)8-10(9)2;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h3-8H,1-2H3;1-2,10H
• InChI Key： GZNKYFHCCBEVCF-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].C12C=CC=CC1=CC(C)=C(C)C=2

Computed Properties

• Exact Mass: 385.09105
• Monoisotopic Mass: 385.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 424
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158Ų

Experimental Properties

• Boiling Point: 303.6°C at 760 mmHg
• Flash Point: 133.9°C
• PSA: 149.65